Cas no 16723-54-9 (Thiochroman-4-one, 8-methyl-, 1,1-dioxide)

Thiochroman-4-one, 8-methyl-, 1,1-dioxide structure
16723-54-9 structure
Product Name:Thiochroman-4-one, 8-methyl-, 1,1-dioxide
CAS No:16723-54-9
MF:C10H10O3S
MW:210.249601840973
CID:2658585
PubChem ID:576311
Update Time:2024-02-29

Thiochroman-4-one, 8-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 8-Methyl-3,4-dihydro-4-oxo-2H-1-benzothiopyran 1,1-dioxide
    • Thiochroman-4-one, 8-methyl-, 1,1-dioxide
    • ICENNGTVIUFMJQ-UHFFFAOYSA-N
    • 8-methylthiochroman-4-one-1,1-dioxide
    • 8-Methyl-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide #
    • Inchi: 1S/C10H10O3S/c1-7-3-2-4-8-9(11)5-6-14(12,13)10(7)8/h2-4H,5-6H2,1H3
    • InChI Key: ICENNGTVIUFMJQ-UHFFFAOYSA-N
    • SMILES: S1(C2C(C)=CC=CC=2C(CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 210.03506535g/mol
  • Monoisotopic Mass: 210.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6
  • XLogP3: 1
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